Cas no 1806564-25-9 (3-(1-Bromo-2-oxopropyl)-2-methylanisole)

• Product Name: 3-(1-Bromo-2-oxopropyl)-2-methylanisole
• CAS No: 1806564-25-9
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5002044
• Update Time: 2025-06-24

3-(1-Bromo-2-oxopropyl)-2-methylanisole Chemical and Physical Properties

Names and Identifiers

• 3-(1-Bromo-2-oxopropyl)-2-methylanisole

• Inchi： 1S/C11H13BrO2/c1-7-9(11(12)8(2)13)5-4-6-10(7)14-3/h4-6,11H,1-3H3
• InChI Key： AHNLYIQVZZHAGV-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on 3-(1-Bromo-2-oxopropyl)-2-methylanisole

Introduction to 3-(1-Bromo-2-oxopropyl)-2-methylanisole (CAS No. 1806564-25-9)

3-(1-Bromo-2-oxopropyl)-2-methylanisole, identified by the chemical identifier CAS No. 1806564-25-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a brominated propyl side chain and an anisole core, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(1-Bromo-2-oxopropyl)-2-methylanisole consists of a benzene ring substituted with a methoxy group at the 2-position and an aldehyde-derived side chain at the 1-position, which is further brominated. This arrangement imparts distinct reactivity patterns, making it a versatile building block for the development of novel therapeutic agents. The presence of both electrophilic and nucleophilic sites within its structure allows for diverse chemical modifications, facilitating its incorporation into complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that combine structural complexity with functional diversity. 3-(1-Bromo-2-oxopropyl)-2-methylanisole fits this criterion well, as its unique framework provides opportunities for designing molecules with enhanced pharmacological properties. For instance, its bromine substituent can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecule. This capability is particularly valuable in the synthesis of kinase inhibitors and other targeted therapies.

Moreover, the aldehyde functionality in 3-(1-Bromo-2-oxopropyl)-2-methylanisole can be utilized for condensation reactions with amines or hydrazines, leading to the formation of Schiff bases or hydrazones. These derivatives have been explored for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The methoxy group on the anisole ring further enhances the compound's versatility, as it can be oxidized to form a phenol or undergo etherification reactions to introduce additional functional moieties.

Recent studies have highlighted the importance of 3-(1-Bromo-2-oxopropyl)-2-methylanisole in the development of small-molecule probes for biochemical assays. Its structural features allow it to serve as a scaffold for designing molecules that interact selectively with specific protein targets. For example, derivatives of this compound have been investigated as inhibitors of proteases and phosphodiesterases, which are key enzymes involved in various pathological processes. The ability to fine-tune its pharmacophore through structural modifications has made it a valuable tool in drug discovery campaigns.

The synthesis of 3-(1-Bromo-2-oxopropyl)-2-methylanisole typically involves multi-step organic transformations starting from commercially available precursors such as anisole and propionaldehyde derivatives. The bromination step is critical and often requires careful optimization to achieve high regioselectivity and yield. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of its production.

In conclusion, 3-(1-Bromo-2-oxopropyl)-2-methylanisole (CAS No. 1806564-25-9) is a multifunctional compound with broad applications in pharmaceutical research and drug development. Its unique structural features and reactivity patterns make it an indispensable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(1-Bromo-2-oxopropyl)-2-methylanisole will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.